Cas no 821777-15-5 (Benzonitrile, 4-[bis[3-(dimethylamino)propyl]amino]-2-(trifluoromethyl)-)

• Product Name: Benzonitrile, 4-[bis[3-(dimethylamino)propyl]amino]-2-(trifluoromethyl)-
• CAS No: 821777-15-5
• MF: C₁₈H₂₇F₃N₄
• MW: 356.428994417191
• CID: 697261
• PubChem ID: 11175720
• Update Time: 2025-04-19

Benzonitrile, 4-[bis[3-(dimethylamino)propyl]amino]-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-[bis[3-(dimethylamino)propyl]amino]-2-(trifluoromethyl)-
• 4-[bis[3-(dimethylamino)propyl]amino]-2-(trifluoromethyl)benzonitrile
• 821777-15-5
• SCHEMBL3059882
• DEYDXSGQLHERFP-UHFFFAOYSA-N
• DTXSID90457786

• Inchi： 1S/C18H27F3N4/c1-23(2)9-5-11-25(12-6-10-24(3)4)16-8-7-15(14-22)17(13-16)18(19,20)21/h7-8,13H,5-6,9-12H2,1-4H3
• InChI Key： DEYDXSGQLHERFP-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)C=CC(=C1)N(CCCN(C)C)CCCN(C)C)(F)F

Computed Properties

• Exact Mass: 356.21878136g/mol
• Monoisotopic Mass: 356.21878136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 33.5Ų